Cas no 1824057-44-4 (3-(2-Aminobutyl)thiazolidine-2,4-dione hydrochloride)

• Product Name: 3-(2-Aminobutyl)thiazolidine-2,4-dione hydrochloride
• CAS No: 1824057-44-4
• MF: C₇H₁₃ClN₂O₂S
• MW: 224.708319425583
• MDL: MFCD28126106
• CID: 4774606
• PubChem ID: 86262527
• Update Time: 2025-11-01

3-(2-Aminobutyl)thiazolidine-2,4-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminobutyl)thiazolidine-2,4-dione hydrochloride
• 3-(2-Aminobutyl)thiazolidine-2,4-dione hydrochloride

• MDL： MFCD28126106
• Inchi： 1S/C7H12N2O2S.ClH/c1-2-5(8)3-9-6(10)4-12-7(9)11;/h5H,2-4,8H2,1H3;1H
• InChI Key： HTTFPQSAQYORAI-UHFFFAOYSA-N
• SMILES： Cl.S1C(N(C(C1)=O)CC(CC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Topological Polar Surface Area: 88.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones

Additional information on 3-(2-Aminobutyl)thiazolidine-2,4-dione hydrochloride

Comprehensive Overview of 3-(2-Aminobutyl)thiazolidine-2,4-dione hydrochloride (CAS No. 1824057-44-4)

3-(2-Aminobutyl)thiazolidine-2,4-dione hydrochloride (CAS No. 1824057-44-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thiazolidinedione family, a class of heterocyclic organic molecules known for their diverse biological activities. The presence of an aminobutyl side chain and a hydrochloride salt form enhances its solubility and stability, making it a promising candidate for various applications.

In recent years, the demand for thiazolidinedione derivatives has surged due to their potential therapeutic benefits, particularly in metabolic disorders. Researchers are actively exploring the role of 3-(2-Aminobutyl)thiazolidine-2,4-dione hydrochloride in modulating cellular pathways, with a focus on its anti-inflammatory and antioxidant properties. These attributes align with current trends in precision medicine and personalized healthcare, where targeted molecular interventions are prioritized.

The compound's CAS number 1824057-44-4 serves as a unique identifier, ensuring accurate tracking in global chemical databases. Its molecular structure, featuring a thiazolidine-2,4-dione core, is of particular interest to synthetic chemists aiming to develop novel small-molecule inhibitors. Such inhibitors are increasingly sought after in drug discovery programs targeting chronic diseases like diabetes and neurodegenerative conditions.

From a technical perspective, 3-(2-Aminobutyl)thiazolidine-2,4-dione hydrochloride exhibits favorable physicochemical properties, including moderate lipophilicity and hydrogen-bonding capacity. These characteristics contribute to its bioavailability and membrane permeability, critical factors in pharmacokinetic optimization. Recent studies have also highlighted its potential as a scaffold for drug design, particularly in combinatorial chemistry libraries.

The growing interest in sustainable chemistry has further amplified the relevance of this compound. Researchers are investigating eco-friendly synthesis routes for thiazolidinedione-based molecules, reducing reliance on hazardous reagents. This aligns with the broader pharmaceutical industry's shift toward green chemistry principles, a topic frequently searched by professionals and academics alike.

In the context of drug repurposing, another hot topic in biomedical research, 3-(2-Aminobutyl)thiazolidine-2,4-dione hydrochloride is being evaluated for off-label applications. Preliminary data suggest interactions with PPAR receptors, which could expand its utility beyond initial indications. Such findings are often discussed in forums and publications focused on cost-effective therapeutics.

Quality control and analytical profiling are essential for CAS No. 1824057-44-4, given its potential as a reference standard. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to ensure batch-to-batch consistency, a concern frequently raised by procurement specialists in pharmaceutical supply chains.

As the scientific community continues to explore structure-activity relationships (SAR) within the thiazolidinedione class, derivatives like 3-(2-Aminobutyl)thiazolidine-2,4-dione hydrochloride remain at the forefront of innovation. Its versatility and modular structure make it a valuable tool for both academic and industrial research, addressing contemporary challenges in medicinal chemistry and molecular biology.